Cas no 442650-05-7 (2-chloro-3-1-methanesulfonyl-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-5-yl-7-methoxyquinoline)

• Product Name: 2-chloro-3-1-methanesulfonyl-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-5-yl-7-methoxyquinoline
• CAS No: 442650-05-7
• MF: C₂₁H₂₀ClN₃O₄S
• MW: 445.919202804565
• CID: 6030372
• PubChem ID: 4360370
• Update Time: 2025-10-13

2-chloro-3-1-methanesulfonyl-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-5-yl-7-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-1-methanesulfonyl-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-5-yl-7-methoxyquinoline
• 2-chloro-7-methoxy-3-(3-(4-methoxyphenyl)-1-(methylsulfonyl)-4,5-dihydro-1H-pyrazol-5-yl)quinoline
• Quinoline, 2-chloro-3-[4,5-dihydro-3-(4-methoxyphenyl)-1-(methylsulfonyl)-1H-pyrazol-5-yl]-7-methoxy-
• Oprea1_222398
• SR-01000503749
• AKOS001668805
• 2-chloro-7-methoxy-3-[5-(4-methoxyphenyl)-2-methylsulfonyl-3,4-dihydropyrazol-3-yl]quinoline
• EU-0046719
• SR-01000503749-1
• 442650-05-7
• F1138-0087
• 2-chloro-3-[1-methanesulfonyl-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-5-yl]-7-methoxyquinoline
• AKOS022004833

• Inchi： 1S/C21H20ClN3O4S/c1-28-15-7-4-13(5-8-15)19-12-20(25(24-19)30(3,26)27)17-10-14-6-9-16(29-2)11-18(14)23-21(17)22/h4-11,20H,12H2,1-3H3
• InChI Key： LALXVFDADNJBAY-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(OC)C=2)C=C(C2N(S(C)(=O)=O)N=C(C3=CC=C(OC)C=C3)C2)C=1Cl

Computed Properties

• Exact Mass: 445.0863050g/mol
• Monoisotopic Mass: 445.0863050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 89.5Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 612.6±65.0 °C(Predicted)
• pka: 0.14±0.50(Predicted)

Additional information on 2-chloro-3-1-methanesulfonyl-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-5-yl-7-methoxyquinoline

2-Chloro-3-(1-Methanesulfonyl)-3-(4-Methoxyphenyl)-4,5-Dihydro-1H-Pyrazol-5-Yl-7-Methoxyquinoline: A Comprehensive Overview

The compound with CAS No. 442650-05-7, known as 2-chloro-3-(1-methanesulfonyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-5-yl-7-methoxyquinoline, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a quinoline ring system, a pyrazole moiety, and several functional groups that contribute to its unique properties. Recent studies have highlighted its potential as a promising candidate for drug development, particularly in the treatment of various diseases such as cancer and inflammatory disorders.

The molecular structure of this compound is composed of a quinoline ring (a bicyclic structure consisting of a benzene ring fused with a pyridine ring) substituted at the 7-position with a methoxy group. The pyrazole ring is attached at the 3-position of the quinoline and is further substituted with a 1-methanesulfonyl group and a 4-methoxyphenyl group. The presence of these substituents plays a crucial role in modulating the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioavailability and therapeutic efficacy. Scientists have employed advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to streamline the production process. These methods not only improve the yield but also reduce the environmental impact compared to traditional synthesis routes.

In terms of pharmacological activity, this compound has demonstrated potent anti-inflammatory and antioxidant properties. Studies conducted in vitro have shown that it inhibits key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX), suggesting its potential as an anti-inflammatory agent. Additionally, its ability to scavenge free radicals makes it a promising candidate for combating oxidative stress-related diseases.

One of the most exciting developments involving this compound is its potential application in cancer therapy. Preclinical studies have revealed that it exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. This selectivity is attributed to its ability to target specific signaling pathways that are overactive in cancer cells but not in healthy cells. Furthermore, recent research has explored its role in enhancing the efficacy of conventional chemotherapy drugs by modulating drug resistance mechanisms.

The incorporation of functional groups such as the methanesulfonyl and methoxyphenyl moieties into the molecule has also been found to influence its solubility and permeability. These properties are critical for ensuring that the compound can be effectively delivered to target tissues following oral administration. Researchers have optimized these substituents through structure-activity relationship (SAR) studies to maximize therapeutic efficacy while minimizing adverse effects.

Another area of interest is the compound's potential as a modulator of cellular signaling pathways. For instance, it has been shown to inhibit key kinases involved in cell proliferation and survival, such as Akt and mTOR. This makes it a valuable tool for studying these pathways in both basic research and drug discovery settings.

In conclusion, 2-chloro-3-(1-methanesulfonyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-5-yl-7-methoxyquinoline represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. With ongoing research focusing on optimizing its pharmacokinetic properties and exploring its therapeutic potential, this compound holds great promise for future applications in treating various diseases.